Cas no 2694725-53-4 (Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate)

• Product Name: Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate
• CAS No: 2694725-53-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5613700
• PubChem ID: 165940701
• Update Time: 2025-08-03

Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-33048006
• 2694725-53-4
• methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate
• Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate

• Inchi： 1S/C12H17NO3/c1-13-11(12(14)16-3)8-9-5-4-6-10(7-9)15-2/h4-7,11,13H,8H2,1-3H3
• InChI Key： UAAGKGUIXWGTTH-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=C(C=1)OC)NC)=O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate

Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate (CAS No. 2694725-53-4): A Comprehensive Overview

Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate, identified by its CAS number 2694725-53-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further research and development. The structure of this molecule, featuring a combination of aromatic and aliphatic moieties, suggests potential interactions with various biological targets, which has garnered attention from researchers exploring novel therapeutic agents.

The chemical structure of Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate can be broken down into several key functional groups. The presence of a methylamino group at the second carbon atom and a 3-methoxyphenyl group at the third carbon atom contributes to its unique chemical properties. These functional groups are known to participate in hydrogen bonding and hydrophobic interactions, which are crucial for the binding affinity of small molecules to biological targets. The methoxy group on the phenyl ring also introduces a degree of electronic delocalization, which can influence the reactivity and solubility of the compound.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate has shown potential in this area due to its structural similarity to known psychoactive compounds. Research indicates that this compound may interact with serotonin and dopamine receptors, which are implicated in various neurological disorders. The ability to modulate these receptors could lead to the development of new treatments for conditions such as depression, anxiety, and cognitive impairments.

The synthesis of Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate involves multi-step organic reactions, typically starting from readily available precursors. The synthesis pathway often includes steps such as nucleophilic substitution, reduction, and esterification. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. The optimization of these synthetic routes is crucial for large-scale production and for ensuring the quality of the final product.

One of the most compelling aspects of Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate is its potential as a scaffold for drug design. By modifying specific functional groups within its structure, researchers can explore a wide range of biological activities. For instance, replacing the methylamino group with other amines or altering the methoxy group on the phenyl ring could lead to compounds with enhanced efficacy or reduced side effects. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

The pharmacokinetic properties of Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate are also an important consideration in drug development. Studies have shown that this compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. Additionally, its metabolic stability appears to be favorable for further development into a therapeutic agent. Understanding these pharmacokinetic parameters is essential for predicting how the compound will behave in vivo and for designing effective dosing regimens.

In conclusion, Methyl 3-(3-methoxyphenyl)-2-(methylamino)propanoate (CAS No. 2694725-53-4) is a compound with significant potential in pharmaceutical research. Its unique structure and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in the development of future medications.